N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-methylbenzamide

• IUPAC Name: N-[(2-fluoro-5-nitrophenyl)carbamothioyl]-2-methylbenzamide
• InChI: InChI=1S/C15H12FN3O3S/c1-9-4-2-3-5-11(9)14(20)18-15(23)17-13-8-10(19(21)22)6-7-12(13)16/h2-8H,1H3,(H2,17,18,20,23)
• InChI Key: VDUAFMQTYYGIHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC(=S)NC2=C(C=CC(=C2)[N+](=O)[O-])F
• Molecular Formula: C15H12FN3O3S
• Molecular Weight: 333.3 g/mol

Description

N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-methylbenzamide, also known as FN-PABA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. FN-PABA is a yellow crystalline solid that has a molecular formula of C14H11FN4O3S.

Mechanism of Action

N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-methylbenzamide acts as an inhibitor of the folate receptor, which is overexpressed in various cancer cells. The folate receptor is responsible for the uptake of folate, which is essential for the growth and proliferation of cancer cells. N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-methylbenzamide binds to the folate receptor and prevents the uptake of folate, thereby inhibiting the growth of cancer cells.
Biochemical and Physiological Effects:
N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-methylbenzamide has been shown to have significant biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-methylbenzamide has also been shown to have anti-inflammatory and antioxidant properties. It has been shown to reduce the production of reactive oxygen species and inhibit the activity of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the significant advantages of N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-methylbenzamide is its potential use as a fluorescent probe for imaging cancer cells. N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-methylbenzamide has also been shown to have low toxicity and high selectivity towards cancer cells. However, one of the limitations of N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-methylbenzamide is its poor solubility in water, which can limit its use in certain applications.

Future Directions

N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-methylbenzamide has significant potential for future research. One of the future directions for research is the development of improved synthesis methods for N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-methylbenzamide, which can increase its yield and reduce its cost. Another future direction is the development of new applications for N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-methylbenzamide, such as its use in the diagnosis and treatment of other diseases. N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-methylbenzamide can also be further studied for its potential use as a drug delivery system for targeted cancer therapy.

Synthesis Methods

N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-methylbenzamide can be synthesized through a multistep process starting from 2-nitrobenzoic acid. The synthesis involves the conversion of 2-nitrobenzoic acid to 2-nitrobenzoyl chloride, which is then reacted with 2-methylbenzamide to form the intermediate product. The intermediate product is then reacted with 2-fluoroaniline and thiourea to form N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-methylbenzamide.

Scientific Research Applications

N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-methylbenzamide has been extensively studied for its potential applications in various fields. One of the significant applications of N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-methylbenzamide is in the field of cancer research. N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-methylbenzamide has been shown to inhibit the growth of cancer cells by targeting the folate receptor, which is overexpressed in various cancer cells. N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-methylbenzamide has also been studied for its potential use as a fluorescent probe for imaging cancer cells.